Cas no 649557-64-2 (3-Pyridinecarboxylicacid, 6-(5-chloro-2-thienyl)-)

• Product Name: 3-Pyridinecarboxylicacid, 6-(5-chloro-2-thienyl)-
• CAS No: 649557-64-2
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• CID: 500214
• PubChem ID: 57352128
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 6-(5-chloro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-(5-chloro-2-thienyl)-
• 6-(5-Acetylthiophen-2-yl)-nicotinic acid
• 6-(5-chloro-2-thienyl)-3-pyridinecarboxylic acid
• 6-(5-Chlorothiophen-2-yl)-nicotinic acid
• 6-(5-Formylthiophen-2-yl)-nicotinic acid
• 649557-64-2
• SCHEMBL2247282

• Inchi： 1S/C10H6ClNO2S/c11-9-4-3-8(15-9)7-2-1-6(5-12-7)10(13)14/h1-5H,(H,13,14)
• InChI Key： VNKUVYOLVPTXLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(C(=O)O)=CN=2)S1

Computed Properties

• Exact Mass: 247.03000
• Monoisotopic Mass: 238.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 95.50000
• LogP: 2.71090